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Compound of Interest

Compound Name: 1-Ethoxypentane

Cat. No.: B092830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of 1-ethoxypentane (also known as ethyl pentyl ether). The information is curated

for professionals in research, science, and drug development who require precise data for

modeling, process design, and safety assessments. This document summarizes key

quantitative data in structured tables, outlines typical experimental methodologies for their

determination, and provides a visualization of a common experimental workflow.

Physicochemical and Thermodynamic Data
1-Ethoxypentane (CAS No: 17952-11-3) is a colorless liquid with the molecular formula

C7H16O.[1] It is utilized as a solvent in various organic reactions and as an intermediate in the

synthesis of other chemicals, including pharmaceuticals and fragrances.[1][2] Its

thermodynamic properties are crucial for understanding its behavior in different chemical and

physical processes.

Tabulated Physical Properties
The following table summarizes the key physical properties of 1-ethoxypentane. These values

are essential for handling, storage, and process design.
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Property Value Unit Reference(s)

Molecular Weight 116.204 g/mol [1]

Boiling Point 118.4 - 119.55 °C [1][2]

Melting Point -95.35 (estimate) °C [1][2]

Density 0.7684 - 0.772 g/cm³ [2][3]

Flash Point 16.4 °C [1][2]

Vapor Pressure 19.9 mmHg at 25°C [1][2][3]

Refractive Index 1.3914 - 1.396 [1][2]

Tabulated Thermodynamic Properties
This table presents the available thermodynamic data for 1-ethoxypentane. These parameters

are fundamental for chemical reaction engineering, safety analysis, and computational

chemistry.

Property Symbol Value Unit Reference(s)

Enthalpy of

Vaporization
ΔvapH Data available kJ/mol [4][5]

Ideal Gas Heat

Capacity
Cp,gas Data available J/mol·K [6][7]

Standard Gibbs

Free Energy of

Formation

ΔfG° Data available kJ/mol [6]

Enthalpy of

Formation (gas)
ΔfH°gas Data available kJ/mol [6]

Enthalpy of

Fusion
ΔfusH° Data available kJ/mol [6]
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Note: Specific values for some thermodynamic properties, such as the enthalpy of vaporization

and ideal gas heat capacity, are often presented as temperature-dependent functions or in

extensive tables. The NIST/TRC Web Thermo Tables are a primary source for this detailed

data.[7]

Experimental Protocols for Thermodynamic
Property Determination
The determination of the thermodynamic properties of a compound like 1-ethoxypentane
involves a range of established experimental techniques. Below are detailed methodologies for

key experiments.

Determination of Enthalpy of Vaporization (ΔvapH)
The enthalpy of vaporization can be determined using several methods, with calorimetry and

the vapor pressure method being the most common.

2.1.1. Calorimetric Method (e.g., using a Calvet Calorimeter)

Principle: This method directly measures the heat absorbed by the substance during its

phase transition from liquid to vapor at a constant temperature.

Apparatus: A Calvet-type calorimeter, which consists of a sample cell and a reference cell

surrounded by a series of thermocouples, is used.

Procedure:

A precisely weighed sample of 1-ethoxypentane is placed in the sample cell.

The calorimeter is brought to the desired temperature and allowed to stabilize.

A controlled evaporation of the sample is initiated, for instance, by a slow stream of an

inert gas or by reducing the pressure.

The heat absorbed during the vaporization process creates a temperature difference

between the sample and reference cells, which is detected by the thermocouples as a

voltage signal.
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This signal is integrated over time to determine the total heat absorbed.

The enthalpy of vaporization is calculated by dividing the measured heat by the number of

moles of the vaporized sample.

2.1.2. Vapor Pressure Measurement Method (Clausius-Clapeyron Equation)

Principle: This method relies on the relationship between the vapor pressure of a liquid and

its temperature. The enthalpy of vaporization can be derived from the slope of the natural

logarithm of vapor pressure versus the inverse of the temperature, as described by the

Clausius-Clapeyron equation.

Apparatus: A static or dynamic vapor pressure apparatus is required. This typically includes a

temperature-controlled sample chamber, a pressure transducer, and a vacuum system.

Procedure:

The sample of 1-ethoxypentane is placed in the sample chamber and degassed to

remove any dissolved air.

The temperature of the sample is precisely controlled and varied in a stepwise manner.

At each temperature, the system is allowed to reach equilibrium, and the corresponding

vapor pressure is recorded.

A plot of ln(P) versus 1/T is generated.

The slope of this plot is equal to -ΔvapH/R, where R is the ideal gas constant. From this,

the enthalpy of vaporization can be calculated.

Determination of Heat Capacity (Cp)
2.2.1. Adiabatic Calorimetry

Principle: This technique measures the temperature rise of a substance upon the input of a

known amount of heat under adiabatic conditions (no heat exchange with the surroundings).
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Apparatus: An adiabatic calorimeter consists of a sample cell, a heater, a temperature

sensor, and an adiabatic shield that is maintained at the same temperature as the sample

cell to prevent heat loss.

Procedure:

A known mass of 1-ethoxypentane is sealed in the sample cell.

The cell is cooled to the starting temperature.

A measured amount of electrical energy (heat) is supplied to the sample through the

heater, causing a small increase in temperature.

The temperature change is precisely measured.

The heat capacity is calculated by dividing the supplied heat by the temperature change

and the number of moles of the sample.

This process is repeated over the desired temperature range to obtain the heat capacity

as a function of temperature.

Visualizations
The following diagrams illustrate key concepts and workflows related to the thermodynamic

properties of 1-ethoxypentane.
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Experimental Workflow: ΔvapH Determination via Vapor Pressure

Sample Preparation
(1-Ethoxypentane, degassed)

Set Temperature (T1)

Measure Equilibrium
Vapor Pressure (P1)

Increment Temperature (T2)

Measure Equilibrium
Vapor Pressure (P2)

Repeat for a Range of Temperatures

Plot ln(P) vs. 1/T

Calculate Slope
(-ΔvapH/R)

Determine ΔvapH

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of vaporization.
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Relationship of Key Thermodynamic Properties

Physical State
(Solid, Liquid, Gas)

Gibbs Free Energy (G)
G = H - TS

Temperature Volume Enthalpy (H) Entropy (S)

Click to download full resolution via product page

Caption: Interrelation of fundamental thermodynamic state functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092830#thermodynamic-properties-of-1-
ethoxypentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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